Cas no 2366994-50-3 (5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline)

• Product Name: 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline
• CAS No: 2366994-50-3
• MF: C₇H₄F₄N₂O₃
• MW: 240.111875534058
• CID: 5174931
• Update Time: 2026-03-04

5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4F4N2O3/c8-3-1-4(12)5(13(14)15)2-6(3)16-7(9,10)11/h1-2H,12H2
• InChI Key： WJWOWTCHXJDULH-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(OC(F)(F)F)C=C1[N+]([O-])=O

Additional information on 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline

Introduction to 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline (CAS No. 2366994-50-3)

5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2366994-50-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple electronegative substituents, including fluoro, nitro, and trifluoromethoxy groups, imparts distinct chemical properties that make it a valuable intermediate in synthetic organic chemistry.

The structural configuration of 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline encompasses a benzene ring substituted with these functional groups. The fluoro group, known for its electron-withdrawing inductive effect, influences the electronic properties of the aromatic system, enhancing its reactivity in various chemical transformations. The nitro group, on the other hand, introduces a strong electron-withdrawing effect through resonance and inductive mechanisms, which can modulate the reactivity and selectivity of the compound during synthetic procedures.

The trifluoromethoxy group further contributes to the compound's complexity by introducing both electron-withdrawing and electron-donating characteristics. The trifluoromethyl moiety exerts a strong electron-withdrawing effect via inductive resonance, while the methoxy group can participate in hydrogen bonding interactions, influencing both the physical properties and chemical behavior of the molecule. This combination of substituents makes 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline a versatile building block for constructing more complex molecular architectures.

In recent years, there has been growing interest in leveraging such structurally diverse compounds for their potential pharmacological activities. The unique electronic and steric environment created by these substituents can be exploited to design molecules with specific biological targets. For instance, studies have indicated that compounds with similar structural motifs may exhibit properties relevant to anti-inflammatory, antiviral, or anticancer applications. The< strong>fluoro,< strong>nitro, and< strong>trifluoromethoxy groups collectively contribute to a high degree of molecular rigidity and stability, which can be advantageous in drug design for improving metabolic stability and bioavailability.

The synthesis of 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline involves a series of well-established organic reactions that highlight its synthetic accessibility. Typically, the process begins with the nitration of a fluorinated precursor followed by selective methylation at the para position. The introduction of the nitro group is often performed under controlled conditions to ensure regioselectivity, minimizing side reactions that could complicate subsequent functionalization steps. The subsequent methylation step requires careful optimization to achieve high yields while maintaining purity.

The role of computational chemistry in understanding and predicting the behavior of such compounds cannot be overstated. Advanced computational methods, including density functional theory (DFT) and molecular dynamics simulations, have been employed to elucidate the electronic structure and intermolecular interactions of 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline. These studies provide valuable insights into how the< strong>fluoro,< strong>nitro, and< strong>trifluoromethoxy groups influence its reactivity and interactions with biological targets.

In addition to its synthetic utility, 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline has been explored as a key intermediate in the development of novel agrochemicals. The presence of multiple functional groups allows for further derivatization into compounds with enhanced pesticidal or herbicidal properties. Researchers have investigated its potential as a precursor for synthesizing molecules that target specific enzymatic pathways involved in plant growth regulation.

The pharmaceutical industry continues to harness the versatility of compounds like 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline for drug discovery initiatives. Its structural features make it an attractive candidate for designing molecules that can interact with biological macromolecules such as enzymes and receptors with high affinity and selectivity. Recent advances in medicinal chemistry have demonstrated that incorporating fluorine atoms into drug candidates can significantly improve their pharmacokinetic profiles.

The environmental impact of using such compounds is also a critical consideration. While they offer numerous benefits in terms of pharmaceutical efficacy and agrochemical performance, their disposal and degradation must be managed responsibly to minimize ecological risks. Efforts are ongoing to develop green chemistry approaches that reduce waste and hazardous byproducts during synthesis while maintaining high yields.

In conclusion, 5-Fluoro-2-nitro-4-(trifluoromethoxy)aniline (CAS No.< strong>2366994-50-3) represents a fascinating example of how structural complexity can be leveraged for therapeutic and agrochemical applications. Its unique combination of< strong>fluoro,< strong>nitro,and< strong>> trifluoromethoxy groups endows it with distinctive chemical properties that make it a valuable tool in synthetic chemistry. As research progresses, it is likely that this compound will continue to play an important role in developing innovative solutions across multiple scientific disciplines.